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Compound of Interest

Compound Name: Acid Blue 15

Cat. No.: B1585269

An In-depth Technical Guide to the Toxicological Data and Safety Profile of C.I. Direct Blue 15

Disclaimer: The term "Acid Blue 15" is associated with multiple distinct chemical compounds.
This guide focuses on the toxicological data for C.I. Direct Blue 15 (CAS No. 2429-74-5), an
azo dye derived from 3,3'-dimethoxybenzidine, for which extensive toxicological studies are
available. It is crucial for researchers to verify the specific chemical identity of the substance
they are investigating.

Introduction

C.l. Direct Blue 15 is a synthetic organic compound classified as an azo dye.[1] It has been
widely used in the textile, paper, and leather industries for dyeing cellulose, silk, and wool.[2][3]
Due to its widespread use and the potential for human exposure, its toxicological profile has
been the subject of comprehensive investigation, most notably by the U.S. National Toxicology
Program (NTP).[4][5] The primary toxicological concern associated with C.I. Direct Blue 15 is
its metabolism to the known carcinogen 3,3'-dimethoxybenzidine.[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1585269?utm_src=pdf-interest
https://www.benchchem.com/product/b1585269?utm_src=pdf-body
https://www.smolecule.com/products/s579943
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-blue-15
https://publications.iarc.who.int/_publications/media/download/1942/bf6285153e76eb5b749bf2f32cb0192ccb4d99fb.pdf
https://www.benchchem.com/product/b1585269
https://pubmed.ncbi.nlm.nih.gov/12637962/
https://www.smolecule.com/products/s579943
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 2429-74-5 [2]
Molecular Formula C34H24N6Na401654 [2]
Molecular Weight 992.8 g/mol [3]

Deep purple to dark blue
Appearance ) ] [2]
microcrystalline powder

Water Solubility Soluble [6]

Toxicological Data

The toxicological effects of C.I. Direct Blue 15 have been primarily evaluated through in vivo

studies in rodent models.

Acute and Subchronic Toxicity

Subchronic toxicity studies in F344 rats administered C.I. Direct Blue 15 in drinking water for 13
weeks revealed dose-dependent toxic effects.[2][7] Key findings included decreased body
weight gain and, at the highest dose, mortality.[7]

) ] Route of -
Study Duration Species . . Key Findings Reference
Administration

Decreased body
o weight gain,
13 weeks F344 Rats Drinking Water ] ] [2][7]
mortality at high

doses.

Chronic Toxicity and Carcinogenicity

Long-term exposure to C.l. Direct Blue 15 has been demonstrated to be carcinogenic in
experimental animals.[3][7] The International Agency for Research on Cancer (IARC) has
classified C.I. Direct Blue 15 as "possibly carcinogenic to humans (Group 2B)" based on
sufficient evidence in animals.[7]
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Genotoxicity

In vitro studies on the genotoxicity of C.I. Direct Blue 15 have been conducted. However, one
study reported that it did not induce chromosomal aberrations or sister chromatid exchanges in
cultured mammalian cells.[4] It's important to note that azo dyes can yield genotoxic breakdown
products upon metabolic reduction.[8]

Assay System Result Reference
Chromosomal Chinese hamster )
] Negative [3]
Aberrations ovary cells
Sister Chromatid Chinese hamster ]
Negative [3]
Exchange ovary cells

Metabolism and Pharmacokinetics

The metabolism of C.I. Direct Blue 15 is a critical aspect of its toxicity. In mammals, the azo
linkages of the dye can be reduced, leading to the formation of aromatic amines.[1] Specifically,
C.l. Direct Blue 15 is metabolized to 3,3'-dimethoxybenzidine, a compound reasonably
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anticipated to be a human carcinogen.[1][9] Distribution studies in rats have shown that the
liver, kidney, and lungs accumulate and retain higher levels of the dye and its metabolites
compared to other tissues.[2]

Experimental Protocols

The following provides a generalized overview of the experimental design for the chronic
toxicity and carcinogenicity studies of C.I. Direct Blue 15 conducted by the NTP.

4.1. Animal Model:

o Species: Fischer 344 (F344/N) rats.[4]

o Sex: Both male and female.[7]

e Group Size: Typically 50 animals of each sex per dose group.[7]

4.2. Administration of the Test Substance:

¢ Route: Drinking water.[7]

o Dose Levels: Multiple concentrations, including a control group receiving untreated water.[7]
o Duration: 2 years (lifetime exposure).[5]

4.3. In-life Observations:

¢ Clinical Observations: Daily checks for morbidity and mortality.[10]

o Body Weight: Recorded weekly for the first 13 weeks and monthly thereafter.[7]
o Water Consumption: Measured periodically to calculate compound intake.

4.4. Terminal Procedures:

e Necropsy: A complete gross necropsy is performed on all animals.

» Histopathology: A comprehensive list of tissues and organs are collected, preserved in 10%
neutral buffered formalin, processed, and examined microscopically by a pathologist.[4]
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Caption: Metabolic activation of C.I. Direct Blue 15 to its carcinogenic metabolite.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1585269?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Animal Acclimation

Group Assignment & Dosing

In-life Observations

Terminal Sacrifice

Necropsy & Tissue Collection

Histopathological Examination

Data Analysis & Reporting

Click to download full resolution via product page

Caption: Generalized workflow for a chronic toxicity and carcinogenicity study.

Safety Profile and Handling
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Given the carcinogenic potential of C.I. Direct Blue 15, strict safety precautions should be
observed during handling.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[11] In case of inadequate ventilation, use a certified respirator.[12]

» Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.
[11] Use in a well-ventilated area.[11]

» Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, away from
incompatible materials.[11]

o First Aid:

o

Skin Contact: Wash thoroughly with soap and water.[12]

[¢]

Eye Contact: Rinse cautiously with water for several minutes.[12]

[¢]

Ingestion: Rinse mouth with water and seek medical attention.[11]

[e]

Inhalation: Move to fresh air.[13]

Conclusion

The toxicological data for C.I. Direct Blue 15 (CAS No. 2429-74-5) indicates that it is a multisite
carcinogen in rats, with its toxicity primarily attributed to its metabolic conversion to 3,3'-
dimethoxybenzidine.[4][7] The evidence of carcinogenicity in animal studies has led to its
classification as a possible human carcinogen.[7] Researchers and professionals in drug
development and other fields must handle this compound with appropriate safety measures to
minimize exposure and potential health risks. Further research could focus on elucidating the
specific signaling pathways involved in its carcinogenicity and developing safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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